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Rubranol Solubility Profile & Molecular Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rubranol

CAS No.: 211126-61-3

Cat. No.: S1535895

The table below summarizes the available quantitative data on Rubranol from chemical supplier databases

and a phytochemical repository.

Property Value | Description Sf)ur-ce /
Citation
Molecular Formula C19H2405 [1]1[2] [3]
Molecular Weight 332.4 g/mol [1]112] [3]
Type of Compound Phenols [1][2]
Solubility (General) Soluble in Chloroform, Dichloromethane, Ethyl [1][2]
Acetate, DMSO, and Acetone.
Physical Form Powder [1]112]
Storage Desiccate at -20°C [1]
LogS (Predicted) -3.272 [3]
Hydrogen Bond Donors 5 [3]
Hydrogen Bond 5 (3]
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L Source |
Property Value / Description o
Citation
Topological Polar 101.0 A2 [3]

Surface Area

Methodological Insights for Solubility Experiments

While specific protocols for Rubranol are not detailed, the search results highlight established

methodologies you can adapt.

¢ General Handling and Stock Solution Preparation: Suppliers recommend preparing stock
solutions in a solvent like DMSO on the same day of use. For better solubility, you can warm the tube
at 37°C and use sonication. Stock solutions can be stored below -20°C for several months. Before
use, allow the vial to equilibrate to room temperature for at least an hour to avoid condensation [1] [2].

¢ A Simple Spectrophotometric Solubility Assay: One study details a method for determining the
solubility of aromatic compounds, which is applicable to Rubranol. The workflow involves dissolving
the compound in various solvents and using a UV spectrophotometer to measure the concentration in
the supernatant after centrifugation to determine the maximum soluble amount [4]. The basic
workflow is as follows:
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¢ Solvent Selection for Bioassays: When planning biological assays, consider solvent effects on
protein stability. Research on TNF-a inhibitors found that while DMSO and DMF improved compound
solubility, DMSO and PEG3350 were more compatible with protein stability [4].

Strategies for Further Research

To build a complete experimental profile for Rubranel, you may need to explore the following:

e Consult Primary Literature: The isolation and identification of Rubranol were reported in a 1999
paper in Natural Product Letters [1] [2]. Locating this original study may provide more specific
isolation and purification details.

¢ Employ Predictive Models: Modern research uses machine learning models that leverage a small
set of physicochemical descriptors to predict solubility with accuracy close to experimental noise
levels (LogS + 0.7) [5]. You could apply these models to Rubranol.
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e Apply Standard Solubility Enhancement Techniques: Given that Rubranol is a natural product
with multiple phenolic groups, common techniques for hydrophobic drugs could be relevant. These
include cosolvency (using water-miscible solvents like DMSO), particle size reduction, and
complexation [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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